Cas no 50915-65-6 (2-NAPHTHALENECARBOXYLIC ACID, 3-METHYL-, METHYL ESTER)

• Product Name: 2-NAPHTHALENECARBOXYLIC ACID, 3-METHYL-, METHYL ESTER
• CAS No: 50915-65-6
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• MDL: MFCD18415064
• CID: 3261310
• PubChem ID: 12437712
• Update Time: 2025-10-28

2-NAPHTHALENECARBOXYLIC ACID, 3-METHYL-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 2-NAPHTHALENECARBOXYLIC ACID, 3-METHYL-, METHYL ESTER
• 3-Methyl-naphthalene-2-carboxylic acid methyl ester
• methyl 3-methylnaphthalene-2-carboxylate
• 3-Methyl-naphthalene-2-carboxylicacidmethylester
• 50915-65-6
• 3-Methyl-2-naphthoic acid methyl ester
• DTXSID601275636
• SB37422
• DB-136851
• Methyl 3-methyl-2-naphthalenecarboxylate
• Methyl 3-methyl-2-naphthoate
• SCHEMBL8146829

• MDL： MFCD18415064
• Inchi： 1S/C13H12O2/c1-9-7-10-5-3-4-6-11(10)8-12(9)13(14)15-2/h3-8H,1-2H3
• InChI Key： ZPARTRGQTCMYGT-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C2C=CC=CC2=CC=1C)=O

Computed Properties

• Exact Mass: 200.083729621g/mol
• Monoisotopic Mass: 200.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 2-NAPHTHALENECARBOXYLIC ACID, 3-METHYL-, METHYL ESTER

Recent Advances in the Study of 2-NAPHTHALENECARBOXYLIC ACID, 3-METHYL-, METHYL ESTER (CAS: 50915-65-6)

The compound 2-NAPHTHALENECARBOXYLIC ACID, 3-METHYL-, METHYL ESTER (CAS: 50915-65-6) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical development. This ester derivative of naphthalene carboxylic acid exhibits unique chemical properties that make it a promising candidate for drug discovery and material science. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, shedding light on its multifaceted role in modern research.

One of the key breakthroughs in the study of this compound involves its synthesis through novel catalytic methods. Researchers have developed efficient, high-yield synthetic routes using palladium-catalyzed cross-coupling reactions, which offer improved selectivity and reduced environmental impact compared to traditional methods. These advancements have facilitated the production of high-purity 50915-65-6, enabling more detailed pharmacological investigations.

In the realm of biological activity, recent in vitro studies have demonstrated that 2-NAPHTHALENECARBOXYLIC ACID, 3-METHYL-, METHYL ESTER exhibits moderate inhibitory effects on certain inflammatory pathways. Specifically, it has shown promise in modulating the NF-κB signaling pathway, which plays a critical role in various inflammatory diseases. These findings suggest potential applications in developing anti-inflammatory agents, though further in vivo studies are necessary to confirm these effects.

Another significant area of research has focused on the compound's potential as a building block for more complex pharmaceutical agents. Its naphthalene core structure provides a versatile scaffold for medicinal chemistry modifications. Recent computational studies using molecular docking simulations have identified several derivatives of 50915-65-6 that show strong binding affinities to various therapeutic targets, including cancer-related proteins and microbial enzymes.

The stability and physicochemical properties of 2-NAPHTHALENECARBOXYLIC ACID, 3-METHYL-, METHYL ESTER have also been subjects of recent investigation. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to characterize its degradation pathways under various conditions. These studies are crucial for understanding the compound's shelf life and formulation requirements in potential pharmaceutical applications.

Looking forward, researchers are particularly interested in exploring the compound's potential in targeted drug delivery systems. Preliminary studies suggest that modifications to the ester group could enable conjugation with various drug molecules or nanoparticles, potentially enhancing drug solubility and bioavailability. This line of research aligns with current trends in personalized medicine and could open new avenues for therapeutic development.

In conclusion, recent studies on 2-NAPHTHALENECARBOXYLIC ACID, 3-METHYL-, METHYL ESTER (50915-65-6) have significantly expanded our understanding of its chemical properties and potential applications. While challenges remain in translating these findings into clinical applications, the compound continues to show promise as a valuable tool in medicinal chemistry and pharmaceutical research. Future studies will likely focus on optimizing its biological activity and exploring its potential in combination therapies.